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Disclaimer: Limited direct toxicological data is available for epi-doramectin, a metabolite of the
broad-spectrum endectocide doramectin. This document provides a comprehensive
toxicological profile based on the extensive data available for the parent compound,
doramectin, as epi-doramectin is a component of the total residues and its toxicological
impact is considered as part of the overall safety assessment of doramectin.

Executive Summary

Doramectin, a macrocyclic lactone, exhibits a well-characterized toxicological profile. Its
primary mechanism of action involves the modulation of glutamate-gated and gamma-
aminobutyric acid (GABA)-gated chloride channels in invertebrates, leading to paralysis and
death of parasites. In mammals, these channels are primarily confined to the central nervous
system (CNS), and the blood-brain barrier generally limits the entry of doramectin, providing a
margin of safety.

The acute toxicity of doramectin is low to moderate, with species-specific differences observed.
Repeated-dose toxicity studies in rodents and dogs have established No-Observed-Adverse-
Effect Levels (NOAELSs), with the primary target organ being the CNS at high doses.
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Doramectin is not considered to be genotoxic or carcinogenic. Reproductive and
developmental toxicity studies have indicated some effects at maternally toxic doses, but no
evidence of teratogenicity at relevant exposure levels. Neurotoxicity is the most sensitive
endpoint, with mydriasis (dilation of the pupil) being a key indicator in dogs.

This guide summarizes the key toxicological findings for doramectin, presents detailed
experimental protocols for pivotal studies, and provides visualizations of the primary signaling
pathway and a typical experimental workflow.

Quantitative Toxicological Data

The following tables summarize the key quantitative data from toxicological studies on
doramectin.

Table 1: Acute Toxicity of Doramectin

. . LDso (mgl/kg
Species Route Vehicle Reference
bw)
Rat (male) Oral Oily formulation 50-100 [1]
Mouse (male) Oral Oily formulation 250-500 [1]
Rat (male) Intraperitoneal Oily formulation 50-100 [1]
Mouse (male) Intraperitoneal Oily formulation 100-200 [1]

Table 2: Repeated-Dose Toxicity of Doramectin (NOAELS)

NOAEL
. . Key Effects
Species Duration Route (mgl/kg Reference
at LOAEL
bwiday)
Increased
Rat 90-day Gavage ] ] 2 [2]
liver weight
Dog 90-day Gavage Mydriasis 0.1 [2]

Table 3: Reproductive and Developmental Toxicity of Doramectin (NOAELS)
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. Key Effects at NOAEL (mg/kg
Study Type Species Reference
LOAEL bwl/day)
Diminished
) neonatal viability
Two-generation Rat ] 0.3 [1]
and pup weight
gain
Increased
Developmental Rat maternal body 6 (maternal) [1]
weight
Lower fetal body
Developmental Mouse ] 0.8 (fetal) [1]
weights
Table 4: Genotoxicity of Doramectin
Metabolic
Assay Test System o Result Reference
Activation
Salmonella _ , ,
Ames test o With and without ~ Negative [1]
typhimurium
Mouse
L5178Y mouse ] ) )
lymphoma gene With and without ~ Negative [1]
_ lymphoma cells
mutation assay
Mouse
) Mouse bone ) )
micronucleus In vivo Negative [1]
marrow
test
Unscheduled ) )
Rat hepatocytes In vitro Negative [1]
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Doramectin's primary mechanism of action involves potentiation of GABA and glutamate-gated
chloride channels. In invertebrates, this leads to an influx of chloride ions, hyperpolarization of
the neuronal or muscle cell membrane, and subsequent paralysis.
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GABAergic Synapse Signaling Pathway.

A similar mechanism occurs at glutamate-gated chloride channels, which are particularly
important in invertebrates.

Experimental Protocols

The following sections detail the methodologies for key toxicological studies, based on
internationally recognized guidelines.

Acute Oral Toxicity (OECD 423: Acute Toxic Class
Method)

Objective: To determine the acute oral toxicity of a substance.[3]
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Principle: A stepwise procedure using a small number of animals per step to classify the
substance into a toxicity class based on mortality.[4]

Experimental Workflow:
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Acclimatization of Animals
(e.g., Rats, 5 days)

:
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:
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2-3 animals die 0-1 animal dies

Y
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:
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:
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Acute Oral Toxicity (OECD 423) Workflow.
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Methodology:

Test Animals: Young, healthy adult rodents (usually rats), nulliparous and non-pregnant
females are used.

o Acclimatization: Animals are acclimatized to laboratory conditions for at least 5 days.

» Dosing: The test substance is administered orally by gavage in a stepwise manner. The
starting dose is selected from one of four fixed levels: 5, 50, 300, or 2000 mg/kg body
weight.

e Procedure:
o Agroup of 3 female rats is dosed at the starting dose.
o If 2 or 3 animals die, the test is repeated with a lower dose in another 3 animals.
o If 0 or 1 animal dies, the test is repeated with a higher dose in another 3 animals.

o Observations: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for up to 14 days.

o Pathology: All animals are subjected to a gross necropsy at the end of the study.

Subchronic Oral Toxicity (OECD 408: Repeated Dose 90-
Day Oral Toxicity Study in Rodents)

Objective: To provide information on the possible health hazards likely to arise from repeated
exposure over a prolonged period.[5][6][7][8]

Principle: The test substance is administered orally in graduated daily doses to several groups
of experimental animals for 90 days.[9]

Methodology:

o Test Animals: Young, healthy adult rodents (preferably rats) are used. At least 10 males and
10 females per group are required.[10]
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» Dose Groups: At least three dose levels and a concurrent control group are used. The
highest dose should induce toxicity but not mortality.

» Administration: The test substance is administered daily by gavage or via the diet or drinking
water for 90 days.[9]

e Observations:

o

Clinical Observations: Daily checks for signs of toxicity.

[¢]

Body Weight and Food/Water Consumption: Recorded weekly.

[¢]

Ophthalmological Examination: Prior to the start of the study and at termination.

[e]

Hematology and Clinical Biochemistry: At termination.

» Pathology: All animals undergo a full, detailed gross necropsy. Histopathological examination
is performed on all organs and tissues from the control and high-dose groups.

Genotoxicity: In Vitro Mammalian Chromosomal
Aberration Test (OECD 473)

Objective: To identify agents that cause structural chromosome aberrations in cultured
mammalian cells.[10][11][12][13][14][15]

Principle: Cultured mammalian cells are exposed to the test substance, and metaphase cells
are analyzed for chromosomal aberrations.[11]

Methodology:

e Cell Cultures: Established cell lines (e.g., Chinese Hamster Ovary - CHO) or primary cell
cultures (e.g., human peripheral blood lymphocytes) are used.[14]

» Metabolic Activation: The test is performed with and without an exogenous metabolic
activation system (S9 mix).[14]

o Test Concentrations: At least three analyzable concentrations of the test substance are used.
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Treatment: Cells are exposed to the test substance for a short period (3-6 hours) in the
presence and absence of S9, and for a continuous period (without S9) for approximately 1.5
normal cell cycle lengths.

Harvest and Analysis: Cells are treated with a metaphase-arresting substance (e.g.,
colcemid), harvested, stained, and analyzed microscopically for chromosomal aberrations.

Evaluation: The frequency of structural chromosomal aberrations is determined and
compared to negative and positive controls.

Reproductive and Developmental Toxicity (ICH S5(R3))

Objective: To reveal any effect of a substance on mammalian reproduction.[5][15][16][17][18]

Principle: A series of studies are conducted to assess the effects of the test substance on all
stages of the reproductive cycle.[16]

Study Designs:
 Fertility and Early Embryonic Development Study (Segment I):
o Animals: Usually rats.

o Dosing: Males are dosed for a period before mating and during mating. Females are
dosed for a period before mating, during mating, and up to implantation.

o Endpoints: Mating performance, fertility, and early embryonic development to implantation.
[15]

Embryo-Fetal Development Study (Segment Il):
o Animals: Typically a rodent (e.g., rat) and a non-rodent (e.g., rabbit) species.
o Dosing: Pregnant females are dosed during the period of organogenesis.

o Endpoints: Maternal toxicity, and fetal viability, growth, and morphology (external, visceral,
and skeletal abnormalities).[15]
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e Pre- and Postnatal Development Study (Segment IlI):
o Animals: Usually rats.
o Dosing: Pregnant females are dosed from implantation through lactation.

o Endpoints: Maternal toxicity, and pup viability, growth, and development (physical and
functional) in the F1 generation.

Neurotoxicity Assessment

Objective: To identify potential adverse effects of a substance on the nervous system.

Principle: A battery of tests is used to assess motor activity, sensory function, and cognitive
function in rodents.[19]

Methodology:

e Test Animals: Adult rodents (usually rats).

e Dosing: Can be acute or repeated-dose exposure.
» Behavioral Assessments:

o Functional Observational Battery (FOB): A systematic observation of the animal's
appearance, behavior, and functional responses.

o Motor Activity: Assessed in an automated open-field apparatus to measure horizontal and
vertical movements.[20]

o Auditory Startle Response: Measures the reflex response to a sudden, loud auditory
stimulus. Habituation to the stimulus is also assessed.[21]

o Neuropathology: Histopathological examination of the central and peripheral nervous
systems.

Carcinogenicity
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Specific carcinogenicity studies on doramectin have not been conducted. This is justified based
on the following weight-of-evidence approach, which is consistent with regulatory guidelines:
[22][23][24][25]

o Lack of Genotoxicity: Doramectin has consistently tested negative in a battery of in vitro and
in vivo genotoxicity assays.[1]

» No Pre-neoplastic Lesions: Repeated-dose toxicity studies of up to 90 days did not reveal
any pre-neoplastic lesions or other findings suggestive of a carcinogenic potential.

o Data on Related Compounds: Closely related avermectins, such as abamectin, have been
tested in long-term carcinogenicity studies in rodents and have shown no evidence of
carcinogenic potential.[2]

Based on this evidence, doramectin is not considered to pose a carcinogenic risk to humans.

Conclusion

The toxicological profile of doramectin, and by extension its metabolite epi-doramectin, is well-
defined. The primary target for toxicity at high doses is the central nervous system. The
established NOAELs from comprehensive repeated-dose, reproductive, and developmental
toxicity studies provide a sound basis for risk assessment. Doramectin is not genotoxic or
carcinogenic. The detailed experimental protocols and mechanistic insights provided in this
guide offer a robust resource for researchers, scientists, and drug development professionals
working with this class of compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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